Cas no 793678-93-0 (1-(2,4-dimethylphenyl)-5-phenyl-1H-imidazole-2-thiol)

• Product Name: 1-(2,4-dimethylphenyl)-5-phenyl-1H-imidazole-2-thiol
• CAS No: 793678-93-0
• MF: C₁₇H₁₆N₂S
• MW: 280.387342453003
• CID: 3107616
• PubChem ID: 4961577
• Update Time: 2025-04-21

1-(2,4-dimethylphenyl)-5-phenyl-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethylphenyl)-5-phenyl-1H-imidazole-2-thiol
• EN300-11294
• 793678-93-0
• Z57041978
• G26517
• CS-0222878
• AKOS005199306
• 3-(2,4-dimethylphenyl)-4-phenyl-1H-imidazole-2-thione

• Inchi： 1S/C17H16N2S/c1-12-8-9-15(13(2)10-12)19-16(11-18-17(19)20)14-6-4-3-5-7-14/h3-11H,1-2H3,(H,18,20)
• InChI Key： ITHHYOONFRHLIQ-UHFFFAOYSA-N
• SMILES： S=C1NC=C(C2C=CC=CC=2)N1C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 280.10341969Da
• Monoisotopic Mass: 280.10341969Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 47.4Ų